1-(N-methylamino)-4-phenylbutane

• IUPAC Name: N-methyl-4-phenylbutan-1-amine
• InChI: InChI=1S/C11H17N/c1-12-10-6-5-9-11-7-3-2-4-8-11/h2-4,7-8,12H,5-6,9-10H2,1H3
• InChI Key: TXYKOQZEJZWJEN-UHFFFAOYSA-N
• Canonical SMILES: CNCCCCC1=CC=CC=C1
• Molecular Formula: C11H17N
• DSSTOX Substance ID: DTXSID60902571
• Molecular Weight: 163.26 g/mol
• CAS No.: 4265-99-0

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable phenylbutane derivative with a methylamino group. This could potentially be achieved through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of a butane chain with a phenyl group attached to one end and a N-methylamino group attached to the other. The exact structure would depend on the specific locations of these groups on the butane chain.

Chemical Reactions Analysis

As an organic compound containing both an aromatic ring and an amino group, “1-(N-methylamino)-4-phenylbutane” could participate in a variety of chemical reactions. The phenyl group might undergo electrophilic aromatic substitution reactions, while the amino group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact structure. As an organic compound, it would likely be insoluble in water but soluble in organic solvents.

Scientific Research Applications

X-ray Structures and Computational Studies

1-(N-methylamino)-4-phenylbutane, as a part of the cathinones family, has been characterized using various spectroscopic techniques including FTIR, UV–Vis, and NMR spectroscopy. X-ray diffraction methods have also been utilized to determine structures, aiding in understanding its molecular properties (Nycz, Małecki, Zawiazalec, & Paździorek, 2011).

Pyridazinium Salts Formation

This compound has been studied in the context of azo coupling reactions, leading to the formation of novel pyridazinium salts. These salts have been characterized using X-ray analysis and various NMR spectroscopic techniques, revealing insights into their structure and formation mechanisms (Šimůnek, Pešková, Bertolasi, Lyčka, & Macháček, 2004).

Structural Analysis in Solid State

Solid-state analyses, including X-ray diffraction and CP/MAS NMR spectroscopy, have been conducted on compounds structurally related to this compound. These studies help in detecting effects of possible polymorphism and understanding the single conformers in the solid state (Żabiński, Maciejewska, & Wolska, 2010).

Synthesis for Potential Medical Applications

Research has been done on the synthesis of compounds structurally similar to this compound, exploring their potential as candidates for anti-Alzheimer’s medication. Such synthesis involves catalytic enantioselective reactions (Kawashima, Ezawa, Yamamura, Harada, Noguchi, & Imai, 2016).

Mechanism of Action

Target of Action

N-methyl-4-phenylbutan-1-amine, also known as methyl(4-phenylbutyl)amine or 1-(N-methylamino)-4-phenylbutane, is a complex organic compound Similar compounds, such as phenylbutylamines, are known to interact with various enzymes in the human body .

Mode of Action

It’s known that amines, in general, are basic and nucleophilic, meaning they can donate electrons and react with electrophiles . This property allows them to interact with various biological targets, potentially leading to a range of biochemical effects.

Biochemical Pathways

Amines are involved in a wide range of biochemical processes, including the synthesis of proteins, neurotransmitters, and other key biological molecules .

Pharmacokinetics

The basicity and nucleophilicity of amines can influence their absorption and distribution within the body .

Result of Action

Amines can have a wide range of biological effects, depending on their specific structures and the targets they interact with .

Action Environment

The action, efficacy, and stability of N-methyl-4-phenylbutan-1-amine can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the specific characteristics of the biological system in which the compound is present .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has medicinal properties, for example, future research might focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.